6-(3-Thienyl)hexanoic acid
Overview
Description
6-(3-Thienyl)hexanoic acid, also known as 3-Thiophenehexanoic acid, is a chemical compound with the molecular formula C10H14O2S . It has an average mass of 198.282 Da and a monoisotopic mass of 198.071457 Da .
Synthesis Analysis
The synthesis of 6-(3-Thienyl)hexanoic acid involves surface-bound polymerization of pre-adsorbed monomers . The compound was used as a monomer for poly [3- (5-carboxypentyl)thiophene-2,5-diyl] (PTHA). PTHA-coated nanocrystalline TiO2/FTO glass electrodes were prepared by immersing THA-adsorbed electrodes in FeCl3 oxidant solution .Molecular Structure Analysis
The molecular structure of 6-(3-Thienyl)hexanoic acid is represented by the formula C10H14O2S . It has an average mass of 198.282 Da and a monoisotopic mass of 198.071457 Da .Chemical Reactions Analysis
The chemical reactions involving 6-(3-Thienyl)hexanoic acid primarily include its polymerization to form poly [3- (5-carboxypentyl)thiophene-2,5-diyl] (PTHA) .Physical And Chemical Properties Analysis
6-(3-Thienyl)hexanoic acid is a yellow oil . Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.Scientific Research Applications
Surface-Confined Polymerization
THA can be used as a monomer for surface-confined polymerization . This process involves the polymerization of pre-adsorbed monomers on a surface, which is an alternative approach to direct polymer adsorption. This method addresses the practical difficulties in direct adsorption of polymers onto nanocrystalline inorganic oxide surfaces such as Al2O3 and TiO2, which are mainly due to the insolubility of polymers in solvents or polymer agglomeration during the adsorption process .
Preparation of Poly [3-(5-carboxypentyl)thiophene-2,5-diyl] (PTHA)
THA is used as a monomer for the synthesis of PTHA . PTHA-coated nanocrystalline TiO2/FTO glass electrodes were prepared by immersing THA-adsorbed electrodes in FeCl3 oxidant solution .
Creation of Organic-Skinned Inorganic Nanoparticles
The surface-confined polymerization of THA bound to nanocrystalline TiO2 can be used to create organic-skinned inorganic nanoparticles . This process involves the formation of a monolayer of regiorandom-structured PTHA from intermolecular bonding between neighbored THA surface-bound to TiO2 .
Strong Bonding to Inorganic Oxide Surfaces
The anchoring functional groups (-COOH) of the surface-crawling PTHA, which is formed from THA, are completely utilized for strong bonding to the surface of TiO2 . This property can be useful in various applications where strong bonding to inorganic oxide surfaces is required.
Applications in Solar Cells
Polythiophenes, which can be synthesized from THA, have strong potentials in solar cell applications . They can function as a donor material in bulk heterojunction solar cells, as a hole-transporting layer in solid-state dye-sensitized solar cells (DSSCs), and as a light-absorbing species that injects electrons into the conduction band of n-type semiconductors (e.g., TiO2) in DSSCs .
Applications in Electrochromic Devices
Polythiophenes, which can be synthesized from THA, have potential applications in electrochromic devices . These devices can change their optical properties (such as color) in response to an applied electric field, making them useful in various applications such as smart windows, displays, and mirrors .
Safety and Hazards
When handling 6-(3-Thienyl)hexanoic acid, it is advised to avoid breathing its mist, gas, or vapors. Direct contact with skin and eyes should be avoided. Use of personal protective equipment and chemical impermeable gloves is recommended. Adequate ventilation should be ensured and all sources of ignition should be removed .
Mechanism of Action
Target of Action
It is known that this compound is used as a monomer for poly [3- (5-carboxypentyl)thiophene-2,5-diyl] (ptha) .
Mode of Action
It is known to be involved in the formation of ptha through a process known as surface-bound polymerization .
Result of Action
It is known to be involved in the formation of ptha, which may have various applications in the field of materials science .
properties
IUPAC Name |
6-thiophen-3-ylhexanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2S/c11-10(12)5-3-1-2-4-9-6-7-13-8-9/h6-8H,1-5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRMBURAUBFTQEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10641428 | |
Record name | 6-(Thiophen-3-yl)hexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10641428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-Thienyl)hexanoic acid | |
CAS RN |
22053-93-6, 1279717-92-8 | |
Record name | 6-(Thiophen-3-yl)hexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10641428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Poly(3-(5-carboxypentyl)thiophene-2,5-diyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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